Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate

• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol
• IUPAC Name: ethyl 2,4,7,7-tetramethyl-5-oxo-6,8-dihydroquinoline-3-carboxylate
• InChI: InChI=1S/C16H21NO3/c1-6-20-15(19)13-9(2)14-11(17-10(13)3)7-16(4,5)8-12(14)18/h6-8H2,1-5H3
• InChI Key: CVZWUSBXPJBQRC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N=C2CC(CC(=O)C2=C1C)(C)C)C

Description

Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate, also known as ETTC, is a synthetic compound with potential medicinal properties. The compound has been studied for its various biological activities, including anti-cancer, anti-inflammatory, and anti-microbial effects.

Scientific Research Applications

Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and microbial infections. Studies have shown that Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate exhibits anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor growth in various cancer cell lines. Additionally, Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate has been shown to possess anti-inflammatory properties by reducing the levels of pro-inflammatory cytokines and inhibiting the activity of enzymes involved in inflammation. Furthermore, Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate has been found to exhibit anti-microbial activity against various pathogens, including bacteria and fungi.

Mechanism of Action

The mechanism of action of Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate is not fully understood, but studies suggest that it may act through multiple pathways. Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate has been shown to inhibit the activity of various enzymes involved in cancer cell growth and inflammation, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and matrix metalloproteinases (MMPs). Additionally, Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate has been found to induce apoptosis by activating caspases and increasing the expression of pro-apoptotic proteins.
Biochemical and Physiological Effects:
Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. Studies have demonstrated that Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate can reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidants, such as glutathione (GSH), in cancer cells. Additionally, Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate has been found to inhibit the migration and invasion of cancer cells by suppressing the activity of MMPs. Furthermore, Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate has been shown to reduce the levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in animal models of inflammation.

Advantages and Limitations for Lab Experiments

Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate has several advantages for lab experiments, including its ease of synthesis and availability. Additionally, Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate has been shown to exhibit potent biological activity at low concentrations, making it a promising candidate for drug development. However, there are also some limitations associated with Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate, including its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy.

Future Directions

There are several future directions for Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate research, including the development of more efficient synthesis methods and the investigation of its potential therapeutic applications in various diseases. Additionally, further studies are needed to elucidate the mechanism of action of Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate and to identify its molecular targets. Furthermore, the development of Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate derivatives with improved solubility and bioavailability may enhance its potential for drug development.

Synthesis Methods

Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate can be synthesized through a multi-step process involving the reaction of 2,5-dimethyl-1,4-benzoquinone with ethyl acetoacetate, followed by the addition of 2,3-dimethyl-1,3-butadiene and subsequent cyclization. The final product is then purified through column chromatography to obtain pure Ethyl 2,4,7,7-tetramethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylate.